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Introduction

Yohimbine, a naturally occurring indole alkaloid derived from the bark of the Pausinystalia
johimbe tree, has a long history of use in traditional medicine and has been investigated for
various therapeutic applications.[1] Its pharmacological activity is primarily attributed to its
antagonism of a2-adrenergic receptors. Yohimbine's complex pentacyclic structure contains
five chiral centers, giving rise to several stereoisomers, each with unique physical, chemical,
and pharmacological properties. Understanding the distinct characteristics of these isomers—
including yohimbine, corynanthine, rauwolscine (a-yohimbine), alloyohimbine, and
pseudoyohimbine—is critical for targeted drug design and development. This technical guide
provides an in-depth comparison of these isomers, detailing their physicochemical properties,
receptor binding affinities, and the experimental methodologies used for their characterization.

Core Physicochemical Properties of Yohimbine
Isomers

The stereochemical configuration of yohimbine isomers significantly influences their physical
and chemical properties. These differences, though sometimes subtle, can impact their
solubility, stability, and pharmacokinetic profiles. The following tables summarize the available
guantitative data for the key isomers.
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Table 1: General and Physical Properties of Yohimbine Isomers

] Rauwolscin o ]
L. Corynanthi Alloyohimbi  Pseudoyohi
Property Yohimbine e (a- .
ne L ne mbine
Yohimbine)
Molecular
C21H26N203 C21H26N203 C21H26N203 C21H26N203 C21H26N203
Formula
Molecular 354.44 g/mol 354.44 g/mol 354.45 g/mol 354.45 g/mol 354.44 g/mol
Weight [2] [3] [1] [4] 3]
Melting Point 225 - 227 Data not Data not
234 - 241]2] _ _ 252 - 293[3]
(°C) (dec.)[5] available available
Data not Data not Data not Data not
pKa ~6.5-7.5 ) ) ) )
available available available available
Data not Data not
LogP 2.73[2] 2.72[6] _ _ 2.9
available available
White Stout prisms ] )
) Crystalline ) Rhombic
Appearance crystalline from i Solid[4]
solid platelets[3]
powder[7][8] acetone[5]

Table 2: Solubility Properties of Yohimbine Isomers
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Isomer Water Solubility Organic Solvent Solubility

) Highly soluble in alcohol and
o Sparingly soluble (0.348 g/L) , .
Yohimbine chloroform; sparingly soluble in

[21[°] :

diethyl ether.[7]

Soluble in boiling chloroform,
Corynanthine Practically insoluble.[5] benzene, ethyl acetate, and

alcohol.[5]
Rauwolscine Data not available Soluble in DMSO.[10]
Alloyohimbine Data not available Soluble in DMSO.[4]
Pseudoyohimbine Data not available Data not available

Note: The hydrochloride salts of these alkaloids are generally more water-soluble.[1]

Table 3: Spectroscopic Data of Yohimbine Isomers

UV Amax (nm) in

Isomer Methanol/Ethanol Mass Spectrometry (m/z)
Yohimbine 226, 283, 290[5] [M+H]*: 355.202
Corynanthine 226, 283, 290[5] [M+H]*: 355.202
Rauwolscine Data not available [M-H20-H]~: 335.173
Alloyohimbine Data not available Data not available
Pseudoyohimbine 225, 281, 290[3] [M+H]*: 355.202[11]

Pharmacological Profile: Receptor Binding Affinities

The most significant differences among the yohimbine isomers lie in their pharmacological
activities, which are dictated by their binding affinities for various neurotransmitter receptors.
Stereoisomerism dramatically alters the selectivity for al- versus a2-adrenergic receptors and
influences interactions with serotonin (5-HT) receptors.
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Table 4: Adrenergic Receptor Binding Affinities (Ki or pKi) of Yohimbine Isomers

ol- a2- a2A- a2B- a2C- o
. . ) . _ Selectivit
Isomer Adrenergi Adrenergi Adrenergi Adrenergi Adrenergi
c c c c c
Ki Ki: ~12 Ki Ki Ki oz>al
i: i~ i: i: i:
Yohimbine P P P P (~30-fold)
~7.3[12] nM[10] 8.52[13] 8.00[13] 9.17[13] (141
) ) al > a2
Corynanthi ~ High o Data not Data not Data not
. Low affinity _ _ _ (~10-fold)
ne affinity available available available
[14][15]
) High 02 >al
Rauwolscin o o ) Data not Data not Data not
Low affinity  affinity (Ki: ) ) ) (~30-fold)
e available available available
12 nM)[10] [14]
Alloyohimbi  Ki: 160 Ki: 19 Data not Data not Data not az2-
ne nM[16] nM[16] available available available selective
Pseudoyoh  Data not Data not Data not Data not Data not Data not
imbine available available available available available available

Table 5: Serotonin (5-HT) Receptor Binding Affinities (Ki or pKi) of Yohimbine Isomers
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Isomer 5-HT1A 5-HT1B 5-HT1D 5-HT2A 5-HT2B
Ki: 74 nM
o (partial Moderate Moderate o Moderate
Yohimbine ] o o Weak affinity o
agonist)[16] affinity affinity affinity
[17]
) Data not Data not Data not Data not Data not
Corynanthine ) ) ) ) )
available available available available available
Ki: 158 nM ,
) ] Antagonist
] (partial Data not High ) ]
Rauwolscine ) ] o Antagonist[1] (Ki: 14.3 nM)
agonist)[1] available affinity[18]
[1][10]
[17]
Alloyohimbin Data not Data not Data not Data not Data not
e available available available available available
Pseudoyohim  Data not Data not Data not Data not Data not
bine available available available available available

Signaling Pathways and Mechanisms of Action

The differential receptor affinities of yohimbine isomers translate into distinct downstream
signaling cascades.

a2-Adrenergic Receptor Antagonism (Yohimbine,
Rauwolscine, Alloyohimbine)

The primary mechanism of action for yohimbine and rauwolscine is the competitive antagonism
of presynaptic a2-adrenergic receptors. These receptors are G-protein coupled receptors
(GPCRs) linked to inhibitory G-proteins (Gi). Their activation by norepinephrine normally
inhibits adenylyl cyclase, reducing intracellular cyclic AMP (cCAMP) levels and subsequently
decreasing norepinephrine release. By blocking these receptors, yohimbine and its a2-
selective isomers prevent this negative feedback, leading to an increase in norepinephrine
release into the synaptic cleft.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/2572975/
https://pubmed.ncbi.nlm.nih.gov/2572975/
https://www.benchchem.com/product/b12385702#physical-and-chemical-properties-of-yohimbine-isomers
https://www.benchchem.com/product/b12385702#physical-and-chemical-properties-of-yohimbine-isomers
https://www.benchchem.com/product/b12385702#physical-and-chemical-properties-of-yohimbine-isomers
https://www.benchchem.com/product/b12385702#physical-and-chemical-properties-of-yohimbine-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12385702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

